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Compound of Interest

Compound Name: 3-Fluoro-5-iodopyridine

Cat. No.: B1320037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling protocols for 3-Fluoro-5-
iodopyridine, a key building block in pharmaceutical and chemical synthesis. Adherence to

these guidelines is crucial for ensuring laboratory safety and minimizing risks associated with

the handling of this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Fluoro-5-iodopyridine is

presented below. This data is essential for safe handling, storage, and emergency response

planning.
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Property Value Reference

CAS Number 757950-13-3 [1][2][3]

Molecular Formula C₅H₃FIN [1][2][3]

Molecular Weight 222.99 g/mol [2][3]

Appearance
Off-white to white solid or

powder
[4]

Melting Point 32-35 °C [2]

Boiling Point 196.2 °C at 760 mmHg [2]

Flash Point 72.5 °C

Density 2.046 g/cm³

Vapor Pressure 0.565 mmHg at 25°C

Solubility

Soluble in common organic

solvents (e.g.,

dichloromethane, chloroform).

Low solubility in water is

expected.

[5]

Hazard Identification and Classification
3-Fluoro-5-iodopyridine is classified as a hazardous substance. The following table

summarizes its hazard classification according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

GHS Pictograms:

alt text

Signal Word:Warning

Toxicological Data
Specific quantitative toxicity data (LD50/LC50) for 3-Fluoro-5-iodopyridine is not readily

available in the reviewed literature. However, studies on related pyridine derivatives provide an

indication of their toxicological profile. For instance, the oral LD50 for some picolines, lutidines,

and collidines in rats and mice ranges from 200–1600 mg/kg body weight.[6] Another study on

a thiazole derivative of pyridine determined an oral LD50 of 1000 mg/kg in Syrian hamsters.[7]

Given the "Harmful if swallowed" classification of 3-Fluoro-5-iodopyridine, a similar toxicity

range can be anticipated.

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is mandatory when working with 3-Fluoro-5-
iodopyridine to minimize exposure and ensure a safe laboratory environment.

Engineering Controls
Ventilation: All handling of 3-Fluoro-5-iodopyridine, including weighing, dispensing, and use

in reactions, must be conducted within a certified chemical fume hood with a face velocity of

at least 100 feet per minute.
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Emergency Equipment: An eyewash station and a safety shower must be readily accessible

and tested regularly. Ensure a clear path to this equipment from the work area.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Fluoro-5-iodopyridine:

PPE Category Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes

and aerosols.

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Nitrile gloves may be used for

incidental splash protection but

should be changed

immediately upon contact.[8]

[9]

Prevents skin contact and

absorption.

Body Protection
A standard laboratory coat,

fully buttoned.

Prevents contamination of

personal clothing.

Respiratory Protection

Generally not required when

working in a properly

functioning chemical fume

hood. If there is a risk of

inhalation exposure (e.g.,

during a large spill), a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

To avoid inhalation of vapors

or dust.

Material Dispensing and Reaction Setup
Dispensing: Carefully weigh and dispense the required amount of 3-Fluoro-5-iodopyridine
within the chemical fume hood. As it is a solid with a low melting point, it may be handled as

a powder or a molten solid. Avoid generating dust.
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Reaction Setup: Ensure all glassware is properly secured. If the reaction is to be heated, use

a well-controlled heating mantle and monitor the reaction closely.

Storage and Disposal
Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage
Store 3-Fluoro-5-iodopyridine in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents and acids.[2]

The recommended storage temperature is between 2°C and 8°C.[2]

Protect from light.[2]

Disposal
All waste containing 3-Fluoro-5-iodopyridine must be treated as hazardous waste.

Waste Segregation: Collect all waste containing 3-Fluoro-5-iodopyridine, including unused

material, reaction residues, and contaminated labware (e.g., pipette tips, gloves), in a

designated, sealed, and clearly labeled hazardous waste container.

Treatment: For small amounts of residual iodine-containing compounds, reduction to iodide

with a solution of sodium thiosulfate can be a method of neutralization before collection for

disposal.[10] However, this should only be performed by trained personnel following a

specific, validated protocol.

Collection: Follow your institution's and local regulations for the collection and disposal of

halogenated organic waste. Do not dispose of this chemical down the drain.[10][11]

Emergency Procedures
Immediate and appropriate response to emergencies is crucial to minimize harm.
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Spills
Small Spills:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully collect the absorbed material into a sealed container for hazardous waste

disposal.

Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by soap

and water.

Large Spills:

Evacuate the laboratory immediately and alert others.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open. Seek immediate medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualized Workflows
The following diagrams illustrate the logical workflows for handling and emergency response

involving 3-Fluoro-5-iodopyridine.
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Safe Handling Workflow for 3-Fluoro-5-iodopyridine

Preparation
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Caption: Logical workflow for the safe handling of 3-Fluoro-5-iodopyridine.
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Emergency Response Workflow
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Caption: Logical workflow for emergency response involving 3-Fluoro-5-iodopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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